Cas no 1805928-06-6 (3-Amino-5-cyano-2-(difluoromethyl)-4-iodopyridine)

• Product Name: 3-Amino-5-cyano-2-(difluoromethyl)-4-iodopyridine
• CAS No: 1805928-06-6
• MF: C₇H₄F₂IN₃
• MW: 295.028039932251
• CID: 4921448
• Update Time: 2025-10-29

3-Amino-5-cyano-2-(difluoromethyl)-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-cyano-2-(difluoromethyl)-4-iodopyridine

• Inchi： 1S/C7H4F2IN3/c8-7(9)6-5(12)4(10)3(1-11)2-13-6/h2,7H,12H2
• InChI Key： IFUCRPTURYOZPQ-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CN=C(C(F)F)C=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 1.2
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-5-cyano-2-(difluoromethyl)-4-iodopyridine

Comprehensive Overview of 3-Amino-5-cyano-2-(difluoromethyl)-4-iodopyridine (CAS No. 1805928-06-6)

The compound 3-Amino-5-cyano-2-(difluoromethyl)-4-iodopyridine (CAS No. 1805928-06-6) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique structural features, including the presence of amino, cyano, difluoromethyl, and iodo functional groups, make it a versatile intermediate for synthesizing complex molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of bioactive compounds and functional materials.

One of the key reasons for the growing interest in 3-Amino-5-cyano-2-(difluoromethyl)-4-iodopyridine is its role in drug discovery. The pyridine core is a common scaffold in many FDA-approved drugs, and the introduction of halogen atoms (such as iodine) and electron-withdrawing groups (like cyano and difluoromethyl) can significantly alter the compound's pharmacokinetic properties. This makes it a valuable building block for developing targeted therapies, especially in oncology and infectious diseases. Recent studies have highlighted its potential in modulating enzyme activity and protein-protein interactions, which are critical in modern precision medicine.

In addition to its pharmaceutical applications, 3-Amino-5-cyano-2-(difluoromethyl)-4-iodopyridine is also being investigated for its utility in agrochemical formulations. The difluoromethyl group is known to enhance the bioavailability and metabolic stability of agrochemicals, while the iodo substituent can facilitate further functionalization. This has led to its use in the development of next-generation pesticides and herbicides, which are designed to be more efficient and environmentally friendly. As sustainability becomes a top priority in agriculture, such innovations are highly sought after.

Another area where CAS No. 1805928-06-6 is making an impact is in material science. The compound's ability to act as a ligand or cross-linking agent has opened doors for its use in advanced polymers and nanomaterials. For instance, its electron-deficient pyridine ring can participate in coordination chemistry, making it suitable for creating metal-organic frameworks (MOFs) and catalysts. These materials have applications in energy storage, sensors, and catalysis, aligning with the global push toward green chemistry and renewable energy solutions.

From a synthetic chemistry perspective, 3-Amino-5-cyano-2-(difluoromethyl)-4-iodopyridine presents both challenges and opportunities. The presence of multiple reactive sites allows for selective modifications, but it also requires careful optimization of reaction conditions. Recent advancements in flow chemistry and microwave-assisted synthesis have improved the efficiency of producing this compound, reducing waste and energy consumption. These methods are particularly relevant in the context of sustainable chemistry, a topic that resonates with both academia and industry.

Given the compound's versatility, it is no surprise that searches for "3-Amino-5-cyano-2-(difluoromethyl)-4-iodopyridine synthesis", "CAS 1805928-06-6 applications", and "difluoromethyl pyridine derivatives" have surged in recent years. Researchers are also keen to understand its safety profile and handling precautions, although it is not classified as a hazardous material. As the demand for tailor-made chemicals grows, compounds like this will continue to play a pivotal role in driving innovation across multiple sectors.

In conclusion, 3-Amino-5-cyano-2-(difluoromethyl)-4-iodopyridine (CAS No. 1805928-06-6) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications—from drug development to sustainable agriculture and advanced materials—underscore its importance in contemporary research. As scientists uncover new ways to harness its potential, this compound is poised to remain a high-value intermediate in the chemical industry for years to come.